1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine

• IUPAC Name: 1-[(3,5-dimethylphenyl)methyl]-4-methoxypiperidine
• InChI: InChI=1S/C15H23NO/c1-12-8-13(2)10-14(9-12)11-16-6-4-15(17-3)5-7-16/h8-10,15H,4-7,11H2,1-3H3
• InChI Key: JBMSRIYZLPYKOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CN2CCC(CC2)OC)C
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine, also known as DMMDA-2, is a psychoactive drug that belongs to the class of hallucinogens. It is structurally similar to the widely known drug, MDMA or ecstasy. DMMDA-2 has gained attention in recent years due to its potential therapeutic properties and its ability to induce altered states of consciousness.

Mechanism of Action

1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine acts on the serotonin receptors in the brain, specifically the 5-HT2A receptor. It binds to this receptor and activates it, leading to the release of serotonin and other neurotransmitters. This activation is responsible for the hallucinogenic effects of 1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine.
Biochemical and Physiological Effects:
1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine has been shown to increase heart rate and blood pressure, as well as cause pupil dilation. It also increases the release of dopamine and norepinephrine, which are neurotransmitters associated with pleasure and arousal. Additionally, 1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine has been found to increase cerebral blood flow, which could be responsible for its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine in lab experiments is its ability to induce altered states of consciousness, which could be useful in studying the brain and its functions. However, one limitation is the potential for adverse effects, such as increased heart rate and blood pressure, which could be harmful to research subjects.

Future Directions

There are several potential future directions for research on 1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine. One area of interest is its potential as a treatment for neurodegenerative diseases. Additionally, more research could be done on its anti-inflammatory and analgesic properties, as well as its effects on cerebral blood flow. Finally, further studies could be done to investigate the potential risks and benefits of using 1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine in a therapeutic setting.

Synthesis Methods

The synthesis of 1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine involves the reaction of 1-(3,5-dimethylphenyl)propan-2-amine with paraformaldehyde and methanol in the presence of hydrochloric acid. The resulting product is then purified through recrystallization.

Scientific Research Applications

1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine has been the subject of several scientific studies due to its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for chronic pain and inflammation. Additionally, 1-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine has been found to have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.